Cas no 329980-82-7 (2-(bromomethyl)-1-chloro-3-ethoxybenzene)

• Product Name: 2-(bromomethyl)-1-chloro-3-ethoxybenzene
• CAS No: 329980-82-7
• MDL: MFCD24170413
• CID: 4646374
• PubChem ID: 114320941
• Update Time: 2025-06-11

2-(bromomethyl)-1-chloro-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1-chloro-3-ethoxybenzene

• MDL： MFCD24170413

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(bromomethyl)-1-chloro-3-ethoxybenzene

Chemical Profile of 2-(bromomethyl)-1-chloro-3-ethoxybenzene (CAS No. 329980-82-7)

2-(bromomethyl)-1-chloro-3-ethoxybenzene, identified by its Chemical Abstracts Service (CAS) number 329980-82-7, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound belongs to the class of aromatic halogenated ethers, characterized by its unique structural framework comprising a bromomethyl group, a chloro substituent, and an ethoxy group attached to a benzene ring. Such structural motifs make it a versatile building block for the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

The molecular structure of 2-(bromomethyl)-1-chloro-3-ethoxybenzene imparts distinct reactivity patterns that are highly valuable in synthetic chemistry. The presence of the bromomethyl group (–CH₂Br) facilitates nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, and thiols. Concurrently, the chloro group (–Cl) at the ortho position relative to the bromomethyl group can undergo further transformations, including metal-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. The ethoxy group (–OCH₂CH₃) at the third position adds another layer of reactivity, enabling ether cleavage under acidic or basic conditions to yield a reactive phenolic intermediate.

In recent years, 2-(bromomethyl)-1-chloro-3-ethoxybenzene has garnered attention in the context of drug discovery and medicinal chemistry. Its structural features make it an attractive precursor for designing novel bioactive molecules. For instance, modifications at the bromomethyl and chloro positions can lead to compounds with enhanced binding affinity to biological targets such as enzymes and receptors. This has spurred interest in exploring its derivatives as potential candidates for treating various therapeutic conditions.

One notable application of 2-(bromomethyl)-1-chloro-3-ethoxybenzene is in the synthesis of kinase inhibitors, which are critical in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancerous growths. By leveraging the compound's reactivity, researchers have been able to develop kinase inhibitors with improved selectivity and efficacy. For example, incorporating heterocyclic structures or additional functional groups derived from 2-(bromomethyl)-1-chloro-3-ethoxybenzene has led to promising candidates that are being evaluated in preclinical studies.

Moreover, advancements in green chemistry have prompted investigations into sustainable synthetic routes for 2-(bromomethyl)-1-chloro-3-ethoxybenzene. Traditional synthetic methods often involve harsh conditions or generate significant waste byproducts. However, recent studies have demonstrated the feasibility of using catalytic systems that minimize environmental impact while maintaining high yields. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing processes.

The role of computational chemistry has also become increasingly prominent in optimizing synthetic strategies for 2-(bromomethyl)-1-chloro-3-ethoxybenzene derivatives. Molecular modeling techniques enable researchers to predict reaction outcomes and fine-tune reaction conditions before conducting experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

In conclusion, 2-(bromomethyl)-1-chloro-3-ethoxybenzene (CAS No. 329980-82-7) represents a valuable intermediate with broad utility in synthetic organic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations that are essential for developing novel therapeutic agents. As research continues to evolve, this compound is expected to remain a cornerstone in medicinal chemistry innovation.